
Safe Disposal of Enalaprilat: A Procedural Guide
for Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Enalaprilat

Cat. No.: B1671235 Get Quote

Proper management and disposal of Enalaprilat, the active metabolite of the ACE inhibitor

enalapril, is critical for ensuring laboratory safety, environmental protection, and regulatory

compliance. Due to its pharmacological activity and potential teratogenic effects, Enalaprilat
waste must be handled with care, following established protocols.[1] This guide provides

essential logistical and safety information for researchers, scientists, and drug development

professionals.

All waste disposal procedures must adhere strictly to local, state, and federal regulations.[1][2]

A crucial and recently enacted federal regulation is the nationwide ban on sewering (flushing)

hazardous pharmaceutical waste, a practice that contributes to the presence of active

compounds in waterways.[3][4]

Compound Characteristics and Toxicity Data
Understanding the toxicological profile of Enalaprilat underscores the need for meticulous

disposal practices. The following table summarizes key quantitative data related to the

compound's potency and effects.
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Data Point Species Value Significance

Oral LD50 Mouse 3507 mg/kg

Indicates moderate

toxicity upon

ingestion.[1]

Intravenous LD50 Rat 849 mg/kg

Shows higher toxicity

when administered

directly into the

bloodstream.[1]

Renal Clearance Human >90%

The vast majority of

the drug is excreted

unchanged by the

kidneys, highlighting

its stability and

potential

environmental

persistence.[5][6]

Teratogenicity Not specified
May damage the

unborn child

Exposure during

development may

cause physical

defects in an embryo.

[1][2][7][8]

*LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested population.

Standard Operating Protocol for Enalaprilat
Disposal
This protocol outlines the step-by-step methodology for the safe handling and disposal of

unused Enalaprilat and associated contaminated materials in a laboratory setting.

1. Hazard Assessment and Personal Protective Equipment (PPE)

1.1. Risk Identification: Before handling, recognize Enalaprilat as a potent pharmaceutical

compound with reproductive and organ-specific toxicity risks.[7][8] Avoid actions that
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generate dust.[1][2]

1.2. Required PPE: At a minimum, wear the following:

Chemical-resistant gloves (consider double-gloving).[7][8]

Safety glasses with side shields or chemical splash goggles.[7][8]

A fully buttoned laboratory coat.[7][8]

2. Waste Segregation and Containment

2.1. Identify Waste Streams: Differentiate between the following types of Enalaprilat waste:

Unused/Expired Pure Compound: Raw chemical not used in experimentation.

Grossly Contaminated Items: Weigh boats, spatulas, or containers with visible powder

residue.

Trace Contaminated Items: Empty vials, used gloves, bench paper, and other disposables

from handling procedures.

2.2. Select Appropriate Containers:

Place all Enalaprilat waste into a designated, sealable, and clearly labeled hazardous

waste container.[1][2] Do not mix with other waste streams unless directed by your

institution's Environmental Health & Safety (EHS) department.

NEVER dispose of Enalaprilat or its containers in regular trash or biohazard bags.

3. Spill Management

3.1. Minor Spills (Dry Powder):

Remove all sources of ignition.[1][2]

Use dry clean-up procedures. DO NOT use water to wash the area initially, as this can

solubilize and spread the compound.[1][2]
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Carefully sweep or wipe up the powder with absorbent pads. Avoid generating dust.[1][2]

Place all cleanup materials (pads, contaminated PPE) into the designated hazardous

pharmaceutical waste container.[1][2]

3.2. Major Spills:

Alert personnel in the immediate area and contact your institution's EHS or emergency

response team.[1][2]

Evacuate the area if necessary.

4. Labeling and Storage

4.1. Labeling: The waste container must be clearly labeled with the words "Hazardous Waste

- Pharmaceutical" and list "Enalaprilat" as the primary content. Follow all institutional and

regulatory labeling requirements.

4.2. Storage: Store the sealed waste container in a designated and secure satellite

accumulation area. The container should be kept closed except when adding waste. Store

away from incompatible materials.[2]

5. Final Disposal

5.1. Professional Disposal: Arrange for pickup and disposal through your institution's

licensed hazardous waste management vendor. These wastes are typically managed

through high-temperature hazardous waste incineration.[9]

5.2. Documentation: Ensure all required waste manifests and tracking documents are

completed accurately as per institutional and regulatory standards. In some areas, certain

wastes must be tracked.[1][2]

Enalaprilat Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Enalaprilat waste in a laboratory environment.
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Caption: Workflow for the safe disposal of Enalaprilat waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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